4-methyl-2-[4-(2-phenoxypropanoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine

• IUPAC Name: 1-[4-(4-methyl-6-piperidin-1-ylpyrimidin-2-yl)piperazin-1-yl]-2-phenoxypropan-1-one
• InChI: InChI=1S/C23H31N5O2/c1-18-17-21(26-11-7-4-8-12-26)25-23(24-18)28-15-13-27(14-16-28)22(29)19(2)30-20-9-5-3-6-10-20/h3,5-6,9-10,17,19H,4,7-8,11-16H2,1-2H3
• InChI Key: ROARIYRZWYUWQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C(=O)C(C)OC3=CC=CC=C3)N4CCCCC4
• Molecular Formula: C23H31N5O2
• Molecular Weight: 409.5 g/mol

Description

4-methyl-2-[4-(2-phenoxypropanoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is commonly referred to as MPP and belongs to the family of pyrimidine-based drugs. MPP has been found to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. In

Mechanism of Action

The exact mechanism of action of MPP is not fully understood. However, studies suggest that MPP may act by modulating the activity of ion channels and receptors in the central nervous system. MPP has been found to enhance the activity of γ-aminobutyric acid (GABA) receptors, which are responsible for inhibiting neuronal activity. This mechanism may contribute to the anticonvulsant and analgesic effects of MPP.
Biochemical and Physiological Effects
MPP has been found to exhibit a wide range of biochemical and physiological effects. Studies have shown that MPP can reduce the production of reactive oxygen species (ROS) and lipid peroxidation, which are associated with oxidative stress and inflammation. Additionally, MPP has been found to modulate the expression of several genes involved in inflammation and apoptosis, further highlighting its anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

MPP has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. Additionally, MPP exhibits a wide range of biological activities, making it a versatile tool for studying various diseases. However, MPP also has some limitations. It has poor water solubility, which can limit its bioavailability in vivo. Additionally, the exact mechanism of action of MPP is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

MPP has shown promising results in preclinical studies, making it a potential candidate for the treatment of various diseases. Future research should focus on elucidating the exact mechanism of action of MPP and its potential therapeutic applications. Additionally, studies should investigate the pharmacokinetics and toxicity of MPP in vivo to determine its safety and efficacy as a therapeutic agent.
Conclusion
In conclusion, 4-methyl-2-[4-(2-phenoxypropanoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine is a promising compound with potential therapeutic applications in various diseases. Its anti-inflammatory, analgesic, and anticonvulsant properties make it a versatile tool for studying various biological processes. Future research should focus on elucidating the exact mechanism of action of MPP and its potential as a therapeutic agent.

Scientific Research Applications

MPP has been extensively studied for its potential therapeutic applications in various diseases. Studies have shown that MPP exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. Additionally, MPP has been found to possess anticonvulsant and analgesic effects, making it a potential candidate for the treatment of epilepsy and chronic pain.